Cas no 2418597-07-4 ((2S)-2-(1,2-oxazol-3-yl)piperidine hydrochloride)

• Product Name: (2S)-2-(1,2-oxazol-3-yl)piperidine hydrochloride
• CAS No: 2418597-07-4
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• MDL: MFCD32679214
• CID: 5668449
• PubChem ID: 154577410
• Update Time: 2025-10-06

(2S)-2-(1,2-oxazol-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(1,2-oxazol-3-yl)piperidine hydrochloride
• 3-[(2S)-Piperidin-2-yl]-1,2-oxazole;hydrochloride
• 2418597-07-4
• EN300-26863236

• MDL： MFCD32679214
• Inchi： 1S/C8H12N2O.ClH/c1-2-5-9-7(3-1)8-4-6-11-10-8;/h4,6-7,9H,1-3,5H2;1H/t7-;/m0./s1
• InChI Key： GKCYBKVRXDKISF-FJXQXJEOSA-N
• SMILES： Cl.O1C=CC([C@@H]2CCCCN2)=N1

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on (2S)-2-(1,2-oxazol-3-yl)piperidine hydrochloride

(2S)-2-(1,2-Oxazol-3-yl)piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2418597-07-4, known as (2S)-2-(1,2-Oxazol-3-yl)piperidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The oxazol ring and piperidine core are key structural elements that contribute to its versatile properties.

Recent studies have highlighted the importance of oxazol-containing compounds in medicinal chemistry. The oxazol ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its stability and ability to participate in various chemical reactions. In the case of (2S)-2-(1,2-Oxazol-3-yl)piperidine hydrochloride, the oxazol group is attached to the piperidine ring at the 3-position, creating a chiral center at the 2-position of the piperidine ring. This stereochemistry is crucial for its biological activity.

The piperidine ring is a six-membered saturated hydrocarbon with one nitrogen atom. It is a common structure in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The stereochemistry at the 2-position of the piperidine ring in (2S)-configuration plays a significant role in determining the compound's pharmacokinetic properties and interactions with biological systems.

Recent research has focused on the synthesis and characterization of (2S)-configured oxazol-piperidine derivatives. These studies have revealed that the compound exhibits promising activity in various biological assays, including anti-inflammatory, antioxidant, and neuroprotective effects. The hydrochloride salt form of this compound is particularly stable and soluble, making it suitable for pharmaceutical applications.

The synthesis of (2S)-2-(1,2-Oxazol-3-yl)piperidine hydrochloride involves a multi-step process that includes the formation of the oxazol ring and subsequent coupling with the piperidine derivative. The stereochemistry at the 2-position is controlled during the synthesis to ensure high enantiomeric purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to confirm the structure and purity of the final product.

Preclinical studies have demonstrated that (2S)-configured oxazol-piperidine derivatives exhibit potent activity against various disease models. For instance, recent findings suggest that this compound may have potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its anti-inflammatory properties make it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases.

The development of (2S)-configured oxazol-piperidine derivatives has also been driven by advancements in computational chemistry. Molecular docking studies have revealed that this compound can bind effectively to target proteins, providing insights into its mechanism of action. These studies have been instrumental in guiding further optimization of the compound's structure to enhance its bioavailability and efficacy.

In conclusion, (2S)-configured oxazol-piperidine derivatives, particularly CAS No 2418597-07-4 ((2S)-2-(1,2-Oxazol-3-yl)piperidine hydrochloride), represent a promising class of compounds with diverse biological activities. Their unique structural features and stereochemistry make them valuable tools in drug discovery and development. As research continues to uncover their potential applications, this compound is expected to play a significant role in advancing therapeutic interventions for various diseases.